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Compound of Interest

Compound Name: 5-Fluoromethylornithine

Cat. No.: B039485 Get Quote

Essential Safety and Handling Guide for 5-
Fluoromethylornithine
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling 5-Fluoromethylornithine. The

following procedures are based on available supplier safety information and general laboratory

best practices, as a comprehensive Safety Data Sheet (SDS) was not immediately available.

Personal Protective Equipment (PPE)
When handling 5-Fluoromethylornithine, a thorough risk assessment should be conducted to

ensure the appropriate level of protection. The following table summarizes the recommended

PPE.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles or Face Shield

Use whenever there is a risk of

splashing. Standard

eyeglasses are not sufficient.

[1][2][3]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or other

appropriate chemical-resistant

gloves should be worn.[1][4]

PVC gloves are not

recommended due to poor

chemical resistance.[2] Inspect

gloves for any signs of

degradation or contamination

before use.

Body Protection Laboratory Coat
A lab coat is required to protect

against skin contact.[3]

Respiratory Protection Use in a Ventilated Area

Handle in a chemical fume

hood to avoid inhalation of any

dust or aerosols.

Foot Protection Closed-Toed Shoes

Shoes that fully cover the feet

are mandatory in a laboratory

setting.[3][4]

Operational Plan: Handling and Storage
Handling:

Engineering Controls: Use in a well-ventilated laboratory, preferably within a chemical fume

hood, to minimize inhalation exposure.[5]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures for the powder form are -20°C for up to 3 years.[6]

For solutions in solvent, storage at -80°C is recommended for up to 1 year.[6]

Disposal Plan
Dispose of 5-Fluoromethylornithine and any contaminated materials in accordance with local,

state, and federal regulations. Do not allow the chemical to enter drains or the environment.

Waste Collection:

Labeling: Clearly label a dedicated, sealed container for "Halogenated Organic Waste" and

specify "5-Fluoromethylornithine".[7]

Segregation: Do not mix with other waste streams unless compatible.

Contaminated Materials: All disposable labware, gloves, and absorbent materials that have

come into contact with 5-Fluoromethylornithine should be collected as hazardous waste.[8]

Disposal Method:

The primary method of disposal is through an approved hazardous waste disposal facility.[7]

Experimental Protocols: Mechanism of Action
5-Fluoromethylornithine is a specific and irreversible inhibitor of L-ornithine:2-oxoacid

aminotransferase (OAT).[9][10][11] OAT is a key enzyme in the metabolic pathway of ornithine.

By inhibiting OAT, 5-Fluoromethylornithine leads to an increase in ornithine concentrations in

tissues.[10]
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Mechanism of 5-Fluoromethylornithine Action

L-Ornithine

L-ornithine:2-oxoacid
aminotransferase (OAT)

Substrate

Glutamate-γ-semialdehyde

Catalyzes conversion to

Increased Tissue
Ornithine Levels

5-Fluoromethylornithine

Inhibits
Irreversible
Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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